Isopropyl Hydrogen Phenylmalonate

• Molecular Formula: C12H14O4
• Molecular Weight: 222.24 g/mol
• IUPAC Name: 3-oxo-2-phenyl-3-propan-2-yloxypropanoic acid
• InChI: InChI=1S/C12H14O4/c1-8(2)16-12(15)10(11(13)14)9-6-4-3-5-7-9/h3-8,10H,1-2H3,(H,13,14)
• InChI Key: GRJZDSSKDSLMSZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC(=O)C(C1=CC=CC=C1)C(=O)O

Description

Isopropyl Hydrogen Phenylmalonate is a useful research compound. Its molecular formula is C12H14O4 and its molecular weight is 222.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Phenylmalonic acid (13.5 g, 0.07 mol ) in dry ether (40 mL) was treated with thionyl chloride (8.92 g, 5.4 mL, 0.07 mol) and one drop of N,N-dimethylformamide. The mixture was heated at 40°-50° C. for 3 hours. The clear solution was evaporated under reduced pressure to remove any residual thionyl chloride. The oily residue was redissolved in dry ether (40 mL), and the solution was treated with isopropyl alcohol (0.075 mol, 5.76 mL), refluxed for 2 hours and worked up as before to give the titled compound.